Nitrosobis(2-hydroxyethyl)amine

• CAS No.: 1116-54-7
• Product Name: Nitrosobis(2-hydroxyethyl)amine
• Molecular Formula: C4H10N2O3
• Molecular Weight: 134.13 g/mol
• IUPAC Name: N,N-bis(2-hydroxyethyl)nitrous amide
• Standard InChI: InChI=1S/C4H10N2O3/c7-3-1-6(5-9)2-4-8/h7-8H,1-4H2
• Standard InChIKey: YFCDLVPYFMHRQZ-UHFFFAOYSA-N
• SMILES: C(CO)N(CCO)N=O
• Canonical SMILES: C(CO)N(CCO)N=O
• Boiling Point: 237 °F at 1.5 mm Hg (NTP, 1992); 114 °C at 1.4 mm Hg; 237°F at 1.5 mmHg
• Colorform: Light yellow oil; Viscous yellow oil
• Density: 1.28 (NTP, 1992); 1.28
• Physical Description: N-nitrosodiethanolamine is a yellow to dark brown very viscous liquid with no distinct odor. (NTP, 1992); Yellow to dark brown very viscous liquid with no distinct odor.
• Description: N-Nitrosodiethanolamine is a pale yellow, oily liquid nitrosamine with a characteristic odor that is light sensitive and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosodi-n-butylamine is primarily used in laboratory research to induce tumors in experimental animals, but is also used as an intermediate in the synthesis of di-n-butylhydrazine. This substance is detected in various foods, including smoked meats, cheese and soybean oil, as a result of nitrosation of amines that are present in these products and is detected as a contaminant in rubber products. Exposure to N-Nitrosodi-n-butylamine irritates the skin and eyes and may damage the liver and kidneys. This substance is mutagenic in animals and is reasonably anticipated to be a human carcinogen. (NCI05); N-nitrosodiethanolamine is a yellow to dark brown very viscous liquid with no distinct odor. (NTP, 1992); N-Nitrosodiethanolamine is a nitroso compound.
• Shelf Life: Stable at room temperature for more than 14 days in neutral or alkaline aqueous solutions in the dark; slightly less stable in acidic soln; light sensitive, especially to UV light.
• Solubility: greater than or equal to 100 mg/mL at 68.9° F (NTP, 1992); 7.45 M; Miscible with water in all proportions; soluble in polar organic solvents; insoluble in non-polar organic solvents
• Synonyms: 2,2’-(Nitrosoimino)bisethanol; Diethanolnitrosamine; N,N-Diethanolnitrosamine; N-Nitrosodiethanolamine; NDELA
• Vapor Pressure: 5X10-4 mm Hg at 20 °C (est)
• PubChem Compound: 14223
• Last Modified: Nov 11 2021